Cas no 1082186-04-6 (5-methyl-2-(trifluoroacetamido)thiophene-3-carboxylic acid)

• Product Name: 5-methyl-2-(trifluoroacetamido)thiophene-3-carboxylic acid
• CAS No: 1082186-04-6
• MF: C₈H₆F₃NO₃S
• MW: 253.198351383209
• CID: 6462594
• PubChem ID: 28858800
• Update Time: 2025-05-24

5-methyl-2-(trifluoroacetamido)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(trifluoroacetamido)thiophene-3-carboxylic acid
• 3-Thiophenecarboxylic acid, 5-methyl-2-[(2,2,2-trifluoroacetyl)amino]-
• 5-Methyl-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid

• Inchi： 1S/C8H6F3NO3S/c1-3-2-4(6(13)14)5(16-3)12-7(15)8(9,10)11/h2H,1H3,(H,12,15)(H,13,14)
• InChI Key： AWOHGDNDCIQVBB-UHFFFAOYSA-N
• SMILES： C1(NC(C(F)(F)F)=O)SC(C)=CC=1C(O)=O

Experimental Properties

• Density: 1.610±0.06 g/cm3(Predicted)
• Boiling Point: 360.3±42.0 °C(Predicted)
• pka: 4.06±0.30(Predicted)

Additional information on 5-methyl-2-(trifluoroacetamido)thiophene-3-carboxylic acid

5-Methyl-2-(Trifluoroacetamido)Thiophene-3-Carboxylic Acid: A Comprehensive Overview

5-Methyl-2-(Trifluoroacetamido)Thiophene-3-Carboxylic Acid (CAS No. 1082186-04-6) is a compound of significant interest in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development and advanced materials. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, serves as the core structure of this molecule, while the trifluoroacetamido group and the carboxylic acid group provide additional functionality and reactivity.

The synthesis of 5-Methyl-2-(Trifluoroacetamido)Thiophene-3-Carboxylic Acid involves a series of carefully designed organic reactions. Researchers have employed various strategies, including nucleophilic substitution, coupling reactions, and oxidation processes, to construct this molecule. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production. The incorporation of trifluoroacetamide as a substituent has been shown to enhance the stability and bioavailability of the compound, making it a promising candidate for pharmaceutical applications.

One of the most notable features of this compound is its ability to participate in bioisosteric replacements, where it can substitute other functional groups in drug molecules without significantly altering their pharmacokinetic profiles. This property has been exploited in the development of new drug candidates targeting various diseases, including cancer and neurodegenerative disorders. For instance, studies have demonstrated that derivatives of 5-Methyl-2-(Trifluoroacetamido)Thiophene-3-Carboxylic Acid can modulate key enzymes involved in cell signaling pathways, potentially offering therapeutic benefits with reduced side effects.

In addition to its pharmaceutical applications, this compound has also found use in materials science. The thiophene ring's inherent aromaticity and conjugation make it an excellent candidate for constructing π-conjugated systems, which are essential in organic electronics. Researchers have explored the use of this compound in the development of organic semiconductors, light-emitting diodes (LEDs), and photovoltaic materials. Recent studies have highlighted its potential as a building block for creating novel materials with tailored electronic properties.

The structural versatility of 5-Methyl-2-(Trifluoroacetamido)Thiophene-3-Carboxylic Acid allows for further functionalization to tailor its properties for specific applications. For example, the carboxylic acid group can be converted into esters or amides, enabling the creation of bioconjugates or polymeric materials. Similarly, the trifluoroacetamido group can be modified to introduce additional functionalities or improve solubility in various solvents.

From an environmental standpoint, there is growing interest in understanding the degradation pathways and ecological impact of this compound. Recent studies have focused on its biodegradation under different environmental conditions, with findings suggesting that it undergoes rapid microbial degradation under aerobic conditions. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and application.

In conclusion, 5-Methyl-2-(Trifluoroacetamido)Thiophene-3-Carboxylic Acid (CAS No. 1082186-04-6) is a multifaceted compound with promising applications across diverse fields. Its unique chemical structure, combined with recent advancements in synthesis and functionalization techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.